Cas no 60287-99-2 (9-methyldibenzo[b,f][1,4]oxazepine)

• Product name: 9-methyldibenzo[b,f][1,4]oxazepine
• CAS No: 60287-99-2
• MF: C₁₄H₁₁NO
• MW: 209.24324
• CID: 1619796
• PubChem ID: 6453942

9-methyldibenzo[b,f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• 9-methyldibenzo[b,f][1,4]oxazepine
• Dibenz(b,f)(1,4)oxazepine, 9-methyl-
• 4-methylbenzo[b][1,4]benzoxazepine
• DTXSID80209039
• 60287-99-2

• Inchi： InChI=1S/C14H11NO/c1-10-5-4-8-13-14(10)15-9-11-6-2-3-7-12(11)16-13/h2-9H,1H3
• InChI Key： NDGYNSJMIZHLTN-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)OC3=CC=CC=C3C=N2

Computed Properties

• Exact Mass: 209.08413
• Monoisotopic Mass: 209.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6
• XLogP3: 3

Experimental Properties

• Density: 1.14
• Boiling Point: 357.9°C at 760 mmHg
• Flash Point: 138.4°C
• Refractive Index: 1.613
• PSA: 26.03